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Compound of Interest

Compound Name: Homosalate

Cat. No.: B147027 Get Quote

For researchers, scientists, and drug development professionals, rigorous adherence to safety

protocols extends beyond the bench to the proper disposal of chemical reagents. This guide

provides essential, step-by-step procedures for the safe handling and disposal of homosalate,

ensuring laboratory safety and environmental compliance.

I. Immediate Safety and Handling Precautions
Before initiating any disposal procedure, it is critical to consult the manufacturer-provided

Safety Data Sheet (SDS) for specific handling information. General precautions include:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses or goggles, nitrile or rubber gloves, and a laboratory coat[1][2].

Ventilation: Handle homosalate in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation exposure[1][3].

Spill Management: In the event of a spill, contain the material with an inert absorbent such

as sand, earth, or vermiculite[1]. The absorbed material should be placed into a suitable,

labeled container for chemical waste disposal. Prevent the spillage from entering drains.

II. Waste Characterization and Regulatory
Compliance
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Proper disposal begins with correctly identifying the waste stream. While homosalate itself is

not explicitly listed as a hazardous waste under the Resource Conservation and Recovery Act

(RCRA), its disposal method is determined by the overall characteristics of the waste mixture.

A waste material is classified as hazardous if it exhibits one or more of the following

characteristics: ignitability, corrosivity, reactivity, or toxicity. The solvent used with homosalate
will often determine the hazardous nature of the waste solution. For instance, if homosalate is

dissolved in a flammable solvent, the resulting mixture is considered hazardous waste.

Laboratory operations in the United States are governed by the Environmental Protection

Agency (EPA), with specific regulations such as Subpart K providing alternative standards for

managing hazardous waste at academic laboratories. It is imperative to follow all federal, state,

and local regulations for waste disposal.

III. Step-by-Step Disposal Protocol
The following is a general procedure for the disposal of homosalate waste. This protocol must

be adapted to comply with the specific requirements of your institution.

Containerization:

Collect all homosalate waste, including unused product and contaminated materials, in a

designated, chemically compatible container that can be securely sealed.

Do not mix incompatible chemicals. Ensure waste is segregated appropriately.

Labeling:

Clearly label the waste container with the words "Hazardous Waste" and a full description

of its contents, including the name "Homosalate" and any solvents present.

The label should also indicate the associated hazards (e.g., ignitable).

Storage:

Store the sealed waste container in a designated satellite accumulation area, which

should be at or near the point of generation and under the control of laboratory personnel.
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Ensure the storage area has secondary containment, such as placing the waste container

inside a larger, chemically resistant bin to contain potential leaks or spills.

Keep the container closed except when adding waste.

Disposal:

Contact your institution's Environmental Health & Safety (EH&S) department or equivalent

authority to arrange for waste pickup. They will provide specific instructions for collection

and transport.

Excess and expired materials should be offered to a licensed hazardous material disposal

company.

Empty containers should be managed according to institutional guidelines, which may

involve triple rinsing before recycling or disposal through an approved waste management

facility.

IV. Data Presentation: Homosalate Properties
The following table summarizes key data for homosalate, providing a useful reference for its

chemical and physical properties.

Property Value

CAS Number 118-56-9

Molecular Weight 262.36 g/mol

Appearance Colorless Liquid

Flash Point 212°F (100°C)

Vapor Pressure 0.0000004 kPa (at 25°C)

NFPA Health Rating 1 - 2 (Slight to Moderate)

NFPA Flammability Rating 0 - 2 (Minimal to Moderate)

NFPA Reactivity Rating 0 (Minimal)
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(Data sourced from multiple Safety Data Sheets)

V. Mandatory Visualization: Disposal Workflow
The diagram below illustrates the decision-making process and procedural flow for the proper

disposal of homosalate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. makingcosmetics.com [makingcosmetics.com]

3. makingcosmetics.com [makingcosmetics.com]

To cite this document: BenchChem. [Guiding Researchers: Proper Disposal Procedures for
Homosalate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147027#homosalate-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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